Cas no 588688-33-9 (Methyl 3-methyl-1H-indole-5-carboxylate)

Methyl 3-methyl-1H-indole-5-carboxylate is a heterocyclic organic compound featuring an indole core substituted with a methyl group at the 3-position and a carboxylate ester at the 5-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The ester functionality enhances solubility and reactivity, facilitating further derivatization. Its stable crystalline form ensures consistent handling and storage. The compound is commonly utilized in research settings for the synthesis of indole-based scaffolds, which are prevalent in medicinal chemistry due to their pharmacological relevance. High purity grades are available to meet stringent experimental requirements.

Methyl 3-methyl-1H-indole-5-carboxylate structure

588688-33-9 structure

Product Name:Methyl 3-methyl-1H-indole-5-carboxylate

CAS No:588688-33-9

MF:C₁₁H₁₁NO₂

MW:189.210542917252

MDL:MFCD11975645

CID:1011717

PubChem ID:23383527

Update Time:2025-06-10

Methyl 3-methyl-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-methyl-1H-indole-5-carboxylate
- Methyl-3-methyl-1H-indole-5-carboxylate
- 1H-INDOLE-5-CARBOXYLIC ACID,3-METHYL-,METHYL ESTER
- SB14751
- AS-813/43501705
- 588688-33-9
- MFCD11975645
- DTXSID60633515
- DJVVYXJJXMUAPJ-UHFFFAOYSA-N
- METHYL3-METHYL-1H-INDOLE-5-CARBOXYLATE
- SCHEMBL14120820
- DB-360743
- AS-40263
- 3-METHYL-1H-INDOLE-5-CARBOXYLIC ACID METHYL ESTER
- AKOS016008091
- MDL： MFCD11975645
- Inchi： 1S/C11H11NO2/c1-7-6-12-10-4-3-8(5-9(7)10)11(13)14-2/h3-6,12H,1-2H3
- InChI Key： DJVVYXJJXMUAPJ-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC2=C(C=1)C(C)=CN2)=O

Computed Properties

Exact Mass: 189.07903
Monoisotopic Mass: 189.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 42.1Å²

Experimental Properties

PSA: 42.09

Methyl 3-methyl-1H-indole-5-carboxylate Pricemore >>

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